2-Amino-5-chlorobenzoxazole (Zoxazolamine)
2-Amino-5-chlorobenzoxazole (Zoxazolamine)
Zoxazolamine is a potent skeletal muscle relaxant that also has uricosuric activity. It is metabolized by an array of cytochrome P450 (CYP450) isoforms. As a result, recovery time from zoxazolamine-induced paralysis is used as a measure for change in CYP450 expression in mice. Zoxazolamine also dose-dependently modulates the expression of pigmentation factors in a keratinocyte-melanocyte co-culture system.
Brand Name:
Vulcanchem
CAS No.:
61-80-3
VCID:
VC0029605
InChI:
InChI=1S/C7H5ClN2O/c8-4-1-2-6-5(3-4)10-7(9)11-6/h1-3H,(H2,9,10)
SMILES:
C1=CC2=C(C=C1Cl)N=C(O2)N
Molecular Formula:
C7H5ClN2O
Molecular Weight:
168.58 g/mol
2-Amino-5-chlorobenzoxazole (Zoxazolamine)
CAS No.: 61-80-3
Reference Standards
VCID: VC0029605
Molecular Formula: C7H5ClN2O
Molecular Weight: 168.58 g/mol
| CAS No. | 61-80-3 |
|---|---|
| Product Name | 2-Amino-5-chlorobenzoxazole (Zoxazolamine) |
| Molecular Formula | C7H5ClN2O |
| Molecular Weight | 168.58 g/mol |
| IUPAC Name | 5-chloro-1,3-benzoxazol-2-amine |
| Standard InChI | InChI=1S/C7H5ClN2O/c8-4-1-2-6-5(3-4)10-7(9)11-6/h1-3H,(H2,9,10) |
| Standard InChIKey | YGCODSQDUUUKIV-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C=C1Cl)N=C(O2)N |
| Canonical SMILES | C1=CC2=C(C=C1Cl)N=C(O2)N |
| Appearance | Assay:≥98%A crystalline solid |
| Melting Point | 184.5 °C |
| Description | Zoxazolamine is a potent skeletal muscle relaxant that also has uricosuric activity. It is metabolized by an array of cytochrome P450 (CYP450) isoforms. As a result, recovery time from zoxazolamine-induced paralysis is used as a measure for change in CYP450 expression in mice. Zoxazolamine also dose-dependently modulates the expression of pigmentation factors in a keratinocyte-melanocyte co-culture system. |
| Synonyms | 5-Chloro-2-benzoxazolamine; 5-Chloro-1,3-_x000B_benzoxazol-2-amine; 5-Chloro-2-aminobenzoxazole; 5-Chlorobenzoxazol-2-ylamine; Deflexol; Flexilon; Flexin; McN-485; NSC 24995; Zoxamin; Zoxine; |
| PubChem Compound | 6103 |
| Last Modified | Nov 11 2021 |
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